Cas no 301819-41-0 (2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide
• CAS No: 301819-41-0
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• MDL: MFCD00401993
• CID: 3062248
• PubChem ID: 3731120
• Update Time: 2025-10-19

2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dioxo-2,3-dihydro-indol-1-yl)-N-p-tolyl-acetamide
• WAY-320082
• CHEMBL2235512
• H34786
• 2-(2,3-Dioxoindolin-1-yl)-N-(p-tolyl)acetamide
• DTXSID001178402
• 301819-41-0
• ALBB-024784
• AKOS000245547
• LS-08208
• 2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide
• 2-(2,3-dioxoindol-1-yl)-N-(4-methylphenyl)acetamide
• CS-0281371
• EU-0068307
• Z28134221
• STK338160
• 1H-indole-1-acetamide, 2,3-dihydro-N-(4-methylphenyl)-2,3-dioxo-
• 2,3-Dihydro-N-(4-methylphenyl)-2,3-dioxo-1H-indole-1-acetamide
• MFCD00401993
• 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide

• MDL： MFCD00401993
• Inchi： 1S/C17H14N2O3/c1-11-6-8-12(9-7-11)18-15(20)10-19-14-5-3-2-4-13(14)16(21)17(19)22/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： XMCXJEBKORLMLB-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 294.10044231Da
• Monoisotopic Mass: 294.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Melting Point: NA

2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 301819-41-0 and Product Name: 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide

The compound with the CAS number 301819-41-0 and the product name 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a dioxo group and an indole core in its molecular structure suggests a high degree of functional diversity, which is often exploited in the design of novel therapeutic agents.

In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their wide range of biological activities. The indole ring system is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. Specifically, the 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide structure combines this versatile indole moiety with an acetamide group, which further enhances its pharmacological potential. This combination has been explored in several research studies aimed at identifying compounds with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The indole core has been shown to exhibit properties that make it suitable for modulating neurotransmitter systems, which are often dysregulated in conditions such as depression, anxiety, and neurodegenerative diseases. The dioxo group, on the other hand, introduces additional electronic complexity that can influence how the molecule interacts with biological targets. This structural feature has been particularly interesting for researchers looking to develop compounds that can selectively bind to specific receptors or enzymes involved in these disorders.

Recent studies have demonstrated that derivatives of indole with similar structural motifs can exhibit potent effects on various neurological pathways. For instance, research has shown that certain indole derivatives can inhibit the activity of enzymes such as monoamine oxidase (MAO), which are crucial in regulating neurotransmitter levels. The compound in question may also have similar mechanisms of action, although further research is needed to fully elucidate its pharmacological profile. The presence of the 4-methylphenyl group adds another layer of complexity, potentially influencing both the solubility and bioavailability of the molecule.

The synthesis of 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide presents unique challenges due to its intricate structure. However, advances in synthetic chemistry have made it possible to produce such complex molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes have been instrumental in constructing the desired framework efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in pharmaceutical development.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for mechanistic studies. By understanding how it interacts with biological targets at a molecular level, researchers can gain insights into broader chemical principles that govern drug-receptor interactions. This knowledge can then be applied to the development of new drugs with improved properties. The combination of computational modeling and experimental validation has been particularly effective in studying molecules like this one.

The future prospects for 2-(2,3-Dioxo-2,3-dihydro-1H-indol-1-yl)-N-(4-methylphenyl)acetamide are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By modifying specific parts of the molecule while maintaining its core framework, scientists hope to enhance its potency and selectivity. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for potential commercial applications.

Collaborations between academic institutions and pharmaceutical companies are playing a crucial role in advancing research related to this compound. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace at which new therapeutic agents are discovered and developed. The interdisciplinary nature of modern drug discovery underscores the importance of collaboration across different fields such as organic chemistry, medicinal chemistry, pharmacology, and bioinformatics.

As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in precise ways. The compound with CAS No. 301819-41-0 exemplifies this trend towards rational drug design based on detailed knowledge of molecular interactions. By leveraging cutting-edge technologies and innovative methodologies， researchers are paving the way for next-generation therapeutics that offer improved patient outcomes.